Cas no 1805456-96-5 (3-Chloro-4-fluoro-5-(trifluoromethoxy)toluene)

• Product Name: 3-Chloro-4-fluoro-5-(trifluoromethoxy)toluene
• CAS No: 1805456-96-5
• MF: C₈H₅ClF₄O
• MW: 228.571315526962
• CID: 5001113
• Update Time: 2025-11-02

3-Chloro-4-fluoro-5-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-fluoro-5-(trifluoromethoxy)toluene

• Inchi： 1S/C8H5ClF4O/c1-4-2-5(9)7(10)6(3-4)14-8(11,12)13/h2-3H,1H3
• InChI Key： RSPCKLXIDKZOPE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C)C=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2

Additional information on 3-Chloro-4-fluoro-5-(trifluoromethoxy)toluene

3-Chloro-4-fluoro-5-(trifluoromethoxy)toluene (CAS 1805456-96-5): Properties, Applications, and Market Insights

3-Chloro-4-fluoro-5-(trifluoromethoxy)toluene (CAS 1805456-96-5) is a fluorinated aromatic compound gaining significant attention in specialty chemical applications. This halogenated toluene derivative combines unique structural features with versatile reactivity, making it valuable for pharmaceutical intermediates and advanced material synthesis. The compound's molecular structure contains three distinct functional groups - chloro, fluoro, and trifluoromethoxy substituents - which contribute to its enhanced electronic properties and improved metabolic stability in potential applications.

The growing demand for fluorinated building blocks in medicinal chemistry has positioned 3-chloro-4-fluoro-5-(trifluoromethoxy)toluene as an important synthetic intermediate. Researchers particularly value its ability to modify drug candidates' lipophilicity and bioavailability, addressing current challenges in CNS drug development and targeted therapeutics. Recent studies highlight its potential in creating novel PET imaging agents, where the fluorine atoms serve as radiolabeling sites for diagnostic applications.

From a synthetic chemistry perspective, CAS 1805456-96-5 offers multiple reactive sites for selective functionalization. The electron-withdrawing trifluoromethoxy group influences the compound's reactivity pattern, enabling controlled substitutions at specific positions. This characteristic makes it particularly useful for constructing complex molecular architectures in agrochemical research and electronic materials. Manufacturers have developed optimized production processes to ensure high purity grades suitable for sensitive applications.

The commercial availability of 3-chloro-4-fluoro-5-(trifluoromethoxy)toluene has expanded significantly in response to growing market demand. Suppliers now offer various packaging options from laboratory-scale quantities to bulk industrial volumes. Quality control specifications typically emphasize low metal content and high chemical purity, critical parameters for pharmaceutical applications. Current pricing trends reflect the compound's specialized nature and the technical challenges associated with its synthesis.

Environmental and regulatory aspects of halogenated toluene derivatives remain an important consideration. Manufacturers of CAS 1805456-96-5 have implemented sustainable production methods that minimize waste generation and energy consumption. The compound's stability profile suggests favorable environmental persistence characteristics compared to more volatile alternatives. Proper handling procedures and industrial hygiene measures are recommended when working with this material in research or production settings.

Analytical characterization of 3-chloro-4-fluoro-5-(trifluoromethoxy)toluene typically involves advanced techniques including GC-MS, NMR spectroscopy, and HPLC purity analysis. These methods confirm structural identity and quantify impurities that might affect downstream applications. Recent analytical advancements have improved detection limits for potential byproducts, ensuring compliance with increasingly stringent quality requirements in end-use industries.

The future outlook for CAS 1805456-96-5 appears promising, with projected growth in demand from the pharmaceutical sector and advanced materials development. Research continues to explore new applications in liquid crystal formulations and organic electronic devices, where its unique combination of substituents offers advantages in molecular design. As synthetic methodologies evolve, the compound's accessibility and cost-effectiveness are expected to improve further.

Storage and handling recommendations for 3-chloro-4-fluoro-5-(trifluoromethoxy)toluene emphasize protection from moisture and extreme temperatures. Standard chemical storage conditions in amber glass containers or specialty resin drums have proven effective for maintaining product stability. Transportation regulations classify the material according to standard chemical guidelines, with no special restrictions beyond normal chemical safety protocols.

Academic and industrial researchers frequently inquire about the synthetic routes to 3-chloro-4-fluoro-5-(trifluoromethoxy)toluene, reflecting growing interest in its applications. Published literature describes multi-step synthetic approaches that balance yield, purity, and economic viability. Recent patent activity suggests ongoing innovation in production methodologies, particularly in the area of catalytic fluorination and selective chlorination techniques.

The global market for fluorinated aromatic compounds like CAS 1805456-96-5 shows regional variations in demand patterns. North America and Europe currently lead in pharmaceutical applications, while Asian markets demonstrate growing consumption for electronic materials and specialty chemicals. Market analysts track these regional dynamics to identify emerging opportunities for producers and suppliers of this valuable chemical intermediate.